Cas no 330626-21-6 (3-Buten-1-ol,2-aminobenzoate(9CI))

• Product name: 3-Buten-1-ol,2-aminobenzoate(9CI)
• CAS No: 330626-21-6
• MF: C₁₁H₁₃NO₂
• MW: 191.22600
• CID: 1020203
• PubChem ID: 10330184

3-Buten-1-ol,2-aminobenzoate(9CI) Chemical and Physical Properties

Names and Identifiers

• 3-Buten-1-ol,2-aminobenzoate(9CI)
• SCHEMBL16672346
• 330626-21-6

• Inchi： InChI=1S/C11H13NO2/c1-2-3-8-14-11(13)9-6-4-5-7-10(9)12/h2,4-7H,1,3,8,12H2
• InChI Key： HOIMQKJRORGTKY-UHFFFAOYSA-N
• SMILES： C=CCCOC(=O)C1=CC=CC=C1N

Computed Properties

• Exact Mass: 191.09500
• Monoisotopic Mass: 191.094628657g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 204
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 52.3Ų

Experimental Properties

• PSA: 52.32000
• LogP: 2.58290